Cas no 1804319-66-1 (4-Fluoro-3-(fluoromethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine)

4-Fluoro-3-(fluoromethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine is a fluorinated pyridine derivative characterized by its unique substitution pattern, featuring multiple fluorine-containing functional groups. This structure imparts high electronegativity and lipophilicity, making it a valuable intermediate in agrochemical and pharmaceutical synthesis. The presence of trifluoromethoxy and trifluoromethyl groups enhances metabolic stability and bioactivity, while the fluoromethyl moiety offers additional reactivity for further derivatization. Its robust chemical properties make it suitable for applications requiring resistance to oxidative and enzymatic degradation. This compound is particularly useful in the development of advanced crop protection agents and bioactive molecules, where selective fluorination is critical for optimizing performance.
4-Fluoro-3-(fluoromethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine structure
1804319-66-1 structure
Product Name:4-Fluoro-3-(fluoromethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine
CAS No:1804319-66-1
MF:C8H3F8NO
MW:281.102750062943
CID:4830394
Update Time:2025-08-03

4-Fluoro-3-(fluoromethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 4-Fluoro-3-(fluoromethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine
    • Inchi: 1S/C8H3F8NO/c9-2-3-4(10)1-5(18-8(14,15)16)17-6(3)7(11,12)13/h1H,2H2
    • InChI Key: WCBHHXQYDCQGHT-UHFFFAOYSA-N
    • SMILES: FC1C=C(N=C(C(F)(F)F)C=1CF)OC(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 277
  • XLogP3: 3.5
  • Topological Polar Surface Area: 22.1

4-Fluoro-3-(fluoromethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029097662-1g
4-Fluoro-3-(fluoromethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine
1804319-66-1 97%
1g
$1,549.60 2022-04-02

4-Fluoro-3-(fluoromethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine Related Literature

Additional information on 4-Fluoro-3-(fluoromethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

Recent Advances in the Study of 4-Fluoro-3-(fluoromethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS: 1804319-66-1)

The compound 4-Fluoro-3-(fluoromethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS: 1804319-66-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This fluorinated pyridine derivative exhibits unique physicochemical properties due to its multiple fluorine substitutions, making it a promising candidate for various applications, including drug discovery and agrochemical development. Recent studies have focused on its synthesis, reactivity, and potential biological activities, shedding light on its versatility and utility in medicinal chemistry.

One of the key areas of research involves the optimization of synthetic routes for 4-Fluoro-3-(fluoromethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine. A study published in the Journal of Fluorine Chemistry (2023) demonstrated a novel, high-yield synthesis method using a palladium-catalyzed cross-coupling reaction. This approach not only improved the efficiency of production but also reduced the environmental impact compared to traditional methods. The study highlighted the compound's stability under various conditions, which is crucial for its potential industrial-scale applications.

In the realm of medicinal chemistry, preliminary investigations have explored the biological activity of this compound. Research conducted by a team at the University of California, San Francisco (UCSF) revealed that 4-Fluoro-3-(fluoromethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine exhibits moderate inhibitory effects on certain kinase enzymes implicated in cancer pathways. While the exact mechanism of action remains under investigation, these findings suggest potential applications in oncology drug development. Further in vitro and in vivo studies are warranted to fully elucidate its pharmacological profile.

Another significant development involves the use of this compound as a building block for more complex molecular architectures. A recent patent application (WO2023056789) describes its incorporation into novel heterocyclic systems with enhanced bioactivity. The patent highlights the compound's ability to improve the metabolic stability and bioavailability of resulting molecules, making it a valuable tool for drug design. This application underscores the growing importance of fluorinated pyridines in modern pharmaceutical research.

Looking ahead, researchers are particularly interested in exploring the agrochemical potential of 4-Fluoro-3-(fluoromethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine. Early-stage studies at several agricultural research institutes have shown promising results in pest control applications, with the compound demonstrating selective activity against certain insect species while maintaining low toxicity to beneficial organisms. These findings could pave the way for the development of new, environmentally friendly pesticides.

In conclusion, 4-Fluoro-3-(fluoromethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS: 1804319-66-1) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its unique structural features and emerging biological activities make it a subject of growing interest across multiple disciplines. As research continues to uncover its full potential, this compound may play an increasingly important role in drug discovery, agrochemical development, and materials science. Future studies should focus on expanding our understanding of its biological mechanisms and exploring novel applications in these fields.

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